Igovomab
Description
Igovomab (Indimacis-125) is a murine-derived monoclonal antibody fragment (F(ab')2) targeting the tumor-associated antigen CA-125 (MUC-16), a glycoprotein overexpressed in epithelial ovarian cancer . Developed for diagnostic imaging, it was conjugated with indium-111 (<sup>111</sup>In) to enable radioimmunoscintigraphy, aiding in the localization of ovarian cancer metastases . The antibody exhibits high purity (>95% by SDS-PAGE) and is preserved in PBS (pH 7.4) at -20°C for long-term stability .
Properties
CAS No. |
171656-50-1 |
|---|---|
Molecular Formula |
C107H156N32O30S |
Synonyms |
Igovomab |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Comparison with Similar Compounds
Table 1: Comparative Overview of Igovomab and Analogous Compounds
| Compound | Igovomab | Sulesomab (LeukoScan) | Ibritumomab Tiuxetan (Zevalin) | Besilesomab (Scintimun) |
|---|---|---|---|---|
| Target | CA-125 (MUC-16) | NCA-90 | CD20 | NCA-95 |
| Antibody Format | F(ab')2 | Fab' fragment | IgG1 full-length | Murine IgG1 |
| Radionuclide | <sup>111</sup>In | <sup>99m</sup>Tc | <sup>90</sup>Y or <sup>111</sup>In | <sup>99m</sup>Tc |
| Clinical Use | Ovarian cancer imaging | Osteomyelitis/appendicitis imaging | B-cell lymphoma therapy | Inflammation/infection imaging |
| Status | Discontinued (1996) | Approved (1997) | Approved (2002) | Approved (2010) |
| Key Advantage | High CA-125 specificity | Rapid blood clearance | Combines targeting + radiotherapy | Broad inflammation detection |
| Limitations | Limited sensitivity | Non-specific binding | Hematologic toxicity | Immunogenicity risks |
Structural Differentiation
- Igovomab vs.
- Igovomab vs. Ibritumomab: Unlike Igovomab’s diagnostic focus, Ibritumomab utilizes a full IgG1 antibody coupled with <sup>90</sup>Y for therapeutic radiation delivery, enabling direct tumor cytotoxicity in lymphoma .
Functional and Clinical Contrasts
- Target Specificity : CA-125 is ovarian-specific, whereas NCA-90/95 (targeted by Sulesomab/Besilesomab) are granulocyte antigens, making the latter suitable for infection imaging but less tumor-specific .
- Radionuclide Choice : Igovomab’s <sup>111</sup>In emits gamma rays ideal for SPECT imaging, while Ibritumomab’s <sup>90</sup>Y emits beta particles for targeted radiotherapy .
Research Findings and Clinical Outcomes
Igovomab’s Clinical Performance
- In early trials, Igovomab demonstrated moderate sensitivity in detecting ovarian cancer lesions but faced challenges in distinguishing malignant from benign CA-125 elevations, limiting diagnostic accuracy .
- Discontinuation reasons remain unclear but may relate to the emergence of PET-CT and superior biomarkers like HE4 .
Comparative Efficacy of Analogues
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
